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Compound of Interest

4-Amino-N,N-
Compound Name: _ _
dimethylbenzenesulfonamide

Cat. No.: B159138

This document provides a concise overview of the core physicochemical properties of 4-
Amino-N,N-dimethylbenzenesulfonamide, tailored for researchers, scientists, and
professionals in drug development.

Core Molecular Data

4-Amino-N,N-dimethylbenzenesulfonamide is a chemical compound with the empirical
formula C8H12N202S.[1][2] Its molecular weight is 200.26 g/mol .[1][3] These fundamental
properties are summarized in the table below.

Property Value

Molecular Formula C8H12N202S[1][2]
Molecular Weight 200.26 g/mol [1][3]
CAS Number 1709-59-7[1]

Structural and Workflow Diagrams

To facilitate a deeper understanding, the following diagrams illustrate the molecular
composition and a general experimental workflow for the analysis of this compound.
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Caption: Molecular components of 4-Amino-N,N-dimethylbenzenesulfonamide.
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Caption: A general experimental workflow for compound analysis.

Experimental Protocols
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While specific experimental details can vary, a general protocol for the analysis of 4-Amino-
N,N-dimethylbenzenesulfonamide using High-Performance Liquid Chromatography (HPLC)
coupled with Mass Spectrometry (MS) is outlined below.

Objective: To quantify and confirm the identity of 4-Amino-N,N-dimethylbenzenesulfonamide
in a given sample.

Methodology:
o Standard Preparation:

o Prepare a stock solution of 4-Amino-N,N-dimethylbenzenesulfonamide in a suitable
solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

o Perform serial dilutions to create a series of calibration standards with known
concentrations.

e Sample Preparation:

o Depending on the matrix (e.g., plasma, tissue), an appropriate extraction method such as
protein precipitation, liquid-liquid extraction, or solid-phase extraction should be employed
to isolate the analyte.

o The final extract should be reconstituted in the mobile phase.
o Chromatographic Conditions (HPLC):
o Column: A C18 reverse-phase column is typically suitable.

o Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an
organic solvent (e.g., acetonitrile with 0.1% formic acid).

o Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.
o Injection Volume: 5-10 pL.

e Mass Spectrometry Conditions (MS):
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o lonization Mode: Electrospray ionization (ESI) in positive mode is generally effective for
this compound.

o Detection Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring
(MRM) for high selectivity and sensitivity. Precursor and product ions would need to be
optimized by infusing a standard solution.

e Data Analysis:

o Generate a calibration curve by plotting the peak area of the calibration standards against
their concentrations.

o Quantify the amount of 4-Amino-N,N-dimethylbenzenesulfonamide in the samples by
interpolating their peak areas from the calibration curve.

o Confirm the identity of the analyte by comparing its retention time and mass spectrum to
that of a reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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